Cas no 1807133-83-0 (4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1807133-83-0
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4981057
• Update Time: 2025-08-03

4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-5-1-7(18-9(12,13)14)8(19(11,16)17)2-6(5)4-15/h1-2H,3H2
• InChI Key： SYOSKQGVXUJJPX-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C#N)C(CCl)=CC=1SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride

4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS 1807133-83-0): A Versatile Sulfonyl Chloride Intermediate

4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS 1807133-83-0) is a highly specialized sulfonyl chloride derivative that has gained significant attention in modern organic synthesis and pharmaceutical research. This compound, with its unique combination of chloromethyl, cyano, and trifluoromethylthio functional groups, serves as a valuable building block for the development of advanced materials and bioactive molecules.

The molecular structure of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride features three distinct reactive sites that enable diverse chemical transformations. The sulfonyl chloride group is particularly reactive towards nucleophiles, making it an excellent precursor for sulfonamide formation - a key structural motif in many pharmaceutical compounds. Recent studies in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery programs targeting various therapeutic areas.

In the context of current green chemistry initiatives, researchers are particularly interested in the efficient synthesis and applications of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride. Its structural complexity allows for the development of more efficient synthetic routes with reduced environmental impact. The presence of both electron-withdrawing (cyano and sulfonyl chloride) and electron-donating (trifluoromethylthio) groups creates interesting electronic properties that are being explored in materials science applications.

The trifluoromethylthio (SCF3) moiety in this compound has become particularly relevant in modern agrochemical research and pharmaceutical development. This group is known to significantly influence the biological activity, metabolic stability, and lipophilicity of molecules. As such, 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride serves as a valuable precursor for compounds with potential applications in crop protection and drug development.

From a synthetic chemistry perspective, the chloromethyl group in this molecule offers additional versatility. It can participate in various nucleophilic substitution reactions or be transformed into other functional groups, enabling the construction of complex molecular architectures. This feature makes CAS 1807133-83-0 particularly valuable for combinatorial chemistry approaches and library synthesis in drug discovery programs.

The growing interest in fluorinated compounds has further increased the relevance of this chemical intermediate. Fluorine-containing molecules often exhibit improved metabolic stability, membrane permeability, and binding affinity - properties highly sought after in both pharmaceutical and material science applications. The trifluoromethylthio group in this compound contributes to these desirable characteristics while providing additional synthetic handles for further modification.

In the field of polymer chemistry, derivatives of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride have shown promise as monomers for specialty polymers. The combination of aromaticity, multiple functional groups, and fluorine content can lead to materials with unique thermal, optical, and electronic properties. Researchers are exploring these applications in advanced materials for electronics, coatings, and specialty membranes.

Quality control and characterization of CAS 1807133-83-0 are critical aspects of its production and application. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These quality measures are particularly important when the compound is used in pharmaceutical intermediate synthesis, where stringent regulations apply.

The synthesis of 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride typically involves multi-step procedures starting from appropriately substituted benzene derivatives. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact. Recent advances in catalytic processes and flow chemistry have shown promise for more sustainable production of such specialized intermediates.

Storage and handling of this compound require attention to its chemical reactivity. While not classified as hazardous under standard regulations, proper precautions should be taken due to the presence of reactive sulfonyl chloride and chloromethyl functionalities. Standard laboratory safety protocols are generally sufficient for working with this material in research and development settings.

From a commercial perspective, 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride is available in various quantities from specialty chemical suppliers. The global market for such fine chemicals has been growing steadily, driven by increasing demand from the pharmaceutical and advanced materials sectors. Pricing and availability may vary depending on purity requirements and order volume.

Future research directions for this compound are likely to focus on expanding its applications in drug discovery and material science. The unique combination of functional groups presents opportunities for developing novel compounds with tailored properties. Additionally, more efficient synthetic routes and scale-up processes are expected to emerge as industrial applications develop.

In summary, 4-Chloromethyl-5-cyano-2-(trifluoromethylthio)benzenesulfonyl chloride (CAS 1807133-83-0) represents a versatile and valuable intermediate in modern chemical research. Its multifaceted reactivity profile and unique structural features make it particularly useful for pharmaceutical, agrochemical, and materials science applications. As research continues to uncover new applications for such specialized building blocks, the importance of this compound is likely to grow in various scientific and industrial fields.